molecular formula C12H12O18Sb2 B8086165 Sb(v)-tartrat

Sb(v)-tartrat

Cat. No.: B8086165
M. Wt: 687.73 g/mol
InChI Key: SZXAQBAUDGBVLT-UHFFFAOYSA-H
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Sb(V)-tartrate is an inorganic pentavalent antimony complex that serves as a critical reagent in pharmacological and environmental research. In antileishmanial drug discovery, Sb(V) compounds are considered prodrugs that are biologically reduced to the more toxic trivalent Sb(III) form within the parasite . The resulting Sb(III) exerts its therapeutic effect by forming stable complexes with essential thiol molecules, such as trypanothione, thereby disrupting the redox balance and inducing apoptosis in Leishmania parasites . Beyond its direct antiparasitic activity, research indicates that Sb(V) can also directly inhibit enzymes like DNA topoisomerase I, interfering with parasite replication and transcription . The study of Sb(V)-tartrate provides valuable insights into the mechanisms of action and resistance of a historically important class of drugs. In environmental science, Sb(V)-tartrate is used to investigate the biogeochemistry of antimony, a priority environmental pollutant . Its behavior helps model the mobility, speciation, and plant uptake of antimony in soils, which is critical for assessing ecological risks and developing phytoremediation strategies . Studies on its reactivity in biological systems, such as its partial reduction in human blood, further contribute to understanding the systemic redox effects of antimony exposure . This product is intended for research applications only.

Properties

IUPAC Name

bis(5,6-dihydroxy-4,7-dioxo-1,3,2-dioxastibepan-2-yl) 2,3-dihydroxybutanedioate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/3C4H6O6.2Sb/c3*5-1(3(7)8)2(6)4(9)10;;/h3*1-2,5-6H,(H,7,8)(H,9,10);;/q;;;2*+3/p-6
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZXAQBAUDGBVLT-UHFFFAOYSA-H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(C(C(=O)O[Sb](OC1=O)OC(=O)C(C(C(=O)O[Sb]2OC(=O)C(C(C(=O)O2)O)O)O)O)O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H12O18Sb2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

687.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Scientific Research Applications

Environmental Applications

Water Treatment

Sb(V)-tartrat has been studied for its efficacy in removing antimony from contaminated water. A recent study demonstrated that a novel photocatalyst, rGO/NZV-FeZn, achieved an impressive 99.38% removal efficiency of Sb(V) from water. The mechanisms involved include adsorption-photocatalytic reduction and flocculation sedimentation, highlighting the compound's potential for large-scale water purification systems .

Table 1: Efficiency of Various Treatments for Sb(V) Removal

Treatment MethodRemoval Efficiency (%)Key Mechanisms
rGO/NZV-FeZn99.38Adsorption, Photocatalytic Reduction
Fe2+-mediated oxidationVariesOxidation-Reduction
Pure FeSO4 and ZnSO4VariesFlocculation

Medical Applications

Leishmaniasis Treatment

This compound is primarily used in the treatment of leishmaniasis, a disease caused by protozoan parasites. The compound acts as a pro-drug that is reduced to more reactive Sb(III) forms within the body. This reduction is facilitated by thiol compounds such as trypanothione found in Leishmania parasites. Studies indicate that the conversion rate of Sb(V) to Sb(III) is significantly higher in the presence of trypanothione compared to other thiols .

Case Study: Efficacy in Human Blood

A study assessed the reactivity of Sb(V) with human blood components, revealing that glutathione plays a crucial role in reducing Sb(V) to Sb(III). This transformation can lead to redox side effects that may impact therapeutic efficacy. The presence of Sb(V) was shown to alter various biochemical parameters, including superoxide dismutase activity, which suggests a complex interaction between the drug and biological systems .

Material Science Applications

Synthesis of Antimony-Oxo Tartrate Clusters

Recent research has focused on synthesizing antimony-oxo tartrate clusters for potential applications in nonlinear optics and catalysis. These clusters exhibit unique structural properties due to the incorporation of transition metals alongside Sb(V). The ability to manipulate the composition and structure of these clusters opens avenues for developing novel materials with tailored functionalities .

Table 2: Properties of Antimony-Oxo Tartrate Clusters

Compound TypeCompositionStructural Features
Transition-Metal-Antimony-Oxo{SbV1/3FeIII2/3(μ4-O)2(μ3-O)4}3-D Microporous Structure
Cobalt/Nickel-Iron-AntimonyH5/3[Co2.5FeII4/3FeIII3(H2O)13SbV1/3]Sandwich-Type Layer

Comparison with Similar Compounds

Key Research Findings

  • pH Sensitivity : Sb(V)-tartrate adsorption decreases with increasing pH due to deprotonation of surface hydroxyl groups on adsorbents .
  • Competitive Anions : Phosphate reduces Sb(V)-tartrate adsorption by >40% on α-Fe₂O₃, highlighting ligand competition in real-world systems .
  • Stability : Sb(V)-tartrate complexes are more stable than Sb(III)-tartrate under oxidizing conditions, influencing their environmental persistence .

Q & A

Q. How to ensure ethical reporting of Sb(V)-tartrate toxicity studies involving human cell lines?

  • Methodological Answer : Adhere to OECD guidelines (e.g., TG 423) for cytotoxicity assays. Disclose cell line origins (e.g., ATCC numbers), passage numbers, and contamination checks (e.g., mycoplasma testing). Use blinded analysis for cell viability counts and report conflicts of interest (e.g., funding sources) .

Q. What systematic approaches identify research gaps in Sb(V)-tartrate applications for peer-reviewed papers?

  • Methodological Answer : Conduct scoping reviews using PRISMA frameworks. Query databases (e.g., PubMed, SciFinder) with keywords like “Sb(V)-tartrate AND catalysis NOT Sb(III)” and filter by publication date (last 5 years). Use tools like VOSviewer to map keyword co-occurrence and highlight underexplored areas (e.g., environmental remediation) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.